![molecular formula C7H16Cl2N2O4 B2364160 Dimethyl 2-(2-aminoethylamino)propanedioate;dihydrochloride CAS No. 2580223-64-7](/img/structure/B2364160.png)
Dimethyl 2-(2-aminoethylamino)propanedioate;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dimethyl 2-(2-aminoethylamino)propanedioate;dihydrochloride, also known as DMED, is a chemical compound that belongs to the family of diesters of amino acids. It has a molecular weight of 263.12 .
Molecular Structure Analysis
The molecular formula of this compound is C7H14N2O4.2ClH . The InChI code is 1S/C7H14N2O4.2ClH/c1-12-6(10)5(7(11)13-2)9-4-3-8;;/h5,9H,3-4,8H2,1-2H3;2*1H .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Scientific Research Applications
Biochemical Applications
Dimethyl 2-(2-aminoethylamino)propanedioate; dihydrochloride has relevance in biochemical studies, particularly in the context of enzyme catalysis and molecular interactions. For example, studies on diol dehydratase reveal insights into the enzymatic mechanisms and the role of cobalamin (vitamin B12) derivatives in the enzymatic conversion processes. These studies contribute to a deeper understanding of enzyme structure-function relationships and the biochemical pathways involving cobalamin-dependent enzymes (Yamanishi et al., 1998).
Organic Synthesis
In organic synthesis, Dimethyl 2-(2-aminoethylamino)propanedioate; dihydrochloride serves as a precursor or intermediate in the synthesis of complex molecules. Its applications include the preparation of hindered tertiary amines via Rh(2)(OAc)(4)-stabilized carbenoid insertion into N-H bonds of secondary amines. This methodology opens avenues for synthesizing sterically hindered amines, which are valuable in medicinal chemistry and materials science (Yang et al., 2001).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H315, H319, and H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
dimethyl 2-(2-aminoethylamino)propanedioate;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O4.2ClH/c1-12-6(10)5(7(11)13-2)9-4-3-8;;/h5,9H,3-4,8H2,1-2H3;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLPQDXWDRXVOJK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C(=O)OC)NCCN.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.